1-(2,4-dichloro-3-fluorophenyl)methanamine hydrochloride
Overview
Description
1-(2,4-Dichloro-3-fluorophenyl)methanamine hydrochloride is a synthetic compound that is widely used in scientific research. It is a colorless, odorless, water-soluble compound with a molecular weight of 253.6 g/mol. It is often used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. This compound has a wide range of applications in the laboratory, including in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
1-(2,4-Dichloro-3-fluorophenyl)methanamine hydrochloride is a weakly basic compound that can act as a nucleophile in organic synthesis. It can react with electrophiles such as alkyl halides, aldehydes, and ketones, resulting in the formation of new compounds. It can also act as a catalyst in various chemical reactions, resulting in the formation of new compounds.
Biochemical and Physiological Effects
1-(2,4-Dichloro-3-fluorophenyl)methanamine hydrochloride is not known to have any significant biochemical or physiological effects. It is not toxic and is not known to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
1-(2,4-Dichloro-3-fluorophenyl)methanamine hydrochloride has several advantages for use in laboratory experiments. It is a colorless, odorless, water-soluble compound that is relatively stable and has a wide range of applications in organic synthesis. Additionally, it is relatively inexpensive and easy to obtain. However, it is important to note that this compound can react with certain compounds, such as alkyl halides, aldehydes, and ketones, and can therefore produce unwanted side products.
Future Directions
1-(2,4-Dichloro-3-fluorophenyl)methanamine hydrochloride has a wide range of potential future applications in scientific research. These include the synthesis of pharmaceuticals, agrochemicals, and other organic compounds; the detection of various compounds in biological samples; and the development of new catalysts for chemical reactions. Additionally, this compound could be used to study the effects of various compounds on biochemical and physiological processes, as well as to develop new methods for the synthesis of organic compounds.
Synthesis Methods
1-(2,4-Dichloro-3-fluorophenyl)methanamine hydrochloride can be synthesized in a three-step process. The first step involves the reaction of 2,4-dichloro-3-fluorobenzaldehyde and ammonium chloride. This reaction results in the formation of 1-(2,4-dichloro-3-fluorophenyl)methanamine hydrochloride. The second step involves the reaction of 1-(2,4-dichloro-3-fluorophenyl)methanamine hydrochloride with acetic anhydride, which results in the formation of 1-(2,4-dichloro-3-fluorophenyl)methanamine diacetate. The third step involves the reaction of 1-(2,4-dichloro-3-fluorophenyl)methanamine diacetate with hydrochloric acid, which results in the formation of 1-(2,4-dichloro-3-fluorophenyl)methanamine hydrochloride.
Scientific Research Applications
1-(2,4-Dichloro-3-fluorophenyl)methanamine hydrochloride is widely used in scientific research. It can be used as a reagent in organic synthesis, as a starting material for the synthesis of other compounds, and as a catalyst in various chemical reactions. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it is used as a fluorescent dye for the detection of various compounds in biological samples.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,4-dichloro-3-fluorophenyl)methanamine hydrochloride involves the reaction of 2,4-dichloro-3-fluorobenzaldehyde with methylamine followed by reduction of the resulting imine to the corresponding amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "2,4-dichloro-3-fluorobenzaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2,4-dichloro-3-fluorobenzaldehyde with excess methylamine in ethanol to form the imine intermediate.", "Step 2: Add sodium borohydride to the reaction mixture to reduce the imine to the corresponding amine.", "Step 3: Quench the reaction with hydrochloric acid to form the hydrochloride salt of the final product, 1-(2,4-dichloro-3-fluorophenyl)methanamine hydrochloride." ] } | |
CAS RN |
2763750-93-0 |
Product Name |
1-(2,4-dichloro-3-fluorophenyl)methanamine hydrochloride |
Molecular Formula |
C7H7Cl3FN |
Molecular Weight |
230.5 |
Purity |
95 |
Origin of Product |
United States |
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